Cas no 859833-21-9 (3-((Piperidine)methyl)phenylboronic Acid Pinacol Ester)

• Product Name: 3-((Piperidine)methyl)phenylboronic Acid Pinacol Ester
• CAS No: 859833-21-9
• MF: C₁₈H₂₈BNO₂
• MW: 301.231425285339
• MDL: MFCD08435871
• CID: 718070
• PubChem ID: 16414184
• Update Time: 2024-10-26

3-((Piperidine)methyl)phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperidine
• 1-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperidine
• 3-(Piperidin-1-ylmethyl)phenylboronic acid, pinacol ester
• Piperidine,1-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-
• 1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]piperidine
• 3-(PIPERIDIN-1-YLMETHYL)BENZENEBORONIC ACID, PINACOL ESTER
• 1-{[3-(tetraMethyl-1,3,2-dioxaborolan-2-yl)phenyl]Methyl}piperidine
• 3-(Piperidin-1-ylmethyl)benzeneboronicacid,pinacolester97%
• 3-((Piperidine)methyl) phenylboronicacid pinacol ester
• Piperidine, 1-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-
• AKOS016845922
• AS-2757
• CS-0175664
• 1-{[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}piperidine
• 3-(Piperidin-1-ylmethyl)phenylboronic acid pinacol ester
• 3-((Piperidine)methyl) phenylboronic acid pinacol ester
• DTXSID10585939
• D71735
• SCHEMBL1641031
• 859833-21-9
• DB-056892
• MFCD08435871
• 3-((Piperidine)methyl)phenylboronic Acid Pinacol Ester

• MDL： MFCD08435871
• Inchi： 1S/C18H28BNO2/c1-17(2)18(3,4)22-19(21-17)16-10-8-9-15(13-16)14-20-11-6-5-7-12-20/h8-10,13H,5-7,11-12,14H2,1-4H3
• InChI Key： KEKNXVTYDJCRMT-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(B3OC(C)(C)C(C)(C)O3)=C2)CCCCC1

Computed Properties

• Exact Mass: 301.22100
• Monoisotopic Mass: 301.2213093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 402.2±28.0 °C(Predicted)
• PSA: 21.70000
• LogP: 2.90960
• pka: 9.04±0.10(Predicted)

3-((Piperidine)methyl)phenylboronic Acid Pinacol Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature